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Cat. No.: B15611054
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Introduction

(S)-(+)-Dimethindene maleate is a chiral compound recognized for its dual antagonist activity
against histamine H1 receptors and subtype-selective muscarinic M2 receptors.[1][2][3] While
the (R)-(-)-enantiomer is more potent for H1 receptor binding, the (S)-(+)-enantiomer
demonstrates significant selectivity for the M2 receptor over M1, M3, and M4 subtypes.[1][4]
This unique pharmacological profile makes it a valuable tool in research areas such as
autonomic regulation, respiratory system function, and allergy studies.[2][5] Notably, (S)-(+)-
Dimethindene maleate has been utilized as a key component in a chemical cocktail (LCDM)
for the derivation and propagation of extended pluripotent stem (EPS) cells.[1][6][7]

These application notes provide detailed protocols for the preparation of stock solutions of (S)-
(+)-Dimethindene maleate for use in research and drug development settings.
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The fundamental properties of (S)-(+)-Dimethindene maleate are summarized below. This

data is essential for accurate stock solution preparation and experimental design.

Property Value Reference
Molecular Formula C20H24N2 - CaH404 [11[31[8]
Molecular Weight 408.49 g/mol [819]

CAS Number 136152-65-3 [1][6][7]
Appearance White to beige solid powder [10]

Purity >98% (HPLC) [1][6][8]

Storage (Solid)

Store at 2-8°C or -20°C,
desiccated. Follow supplier

instructions.

[1](8]

Solubility Data

Solubility can vary based on the specific lot, purity, and solvent used. It is always

recommended to perform a small-scale test before preparing a large-volume stock solution.

Solvent Reported Solubility Reference
2 mg/mL; up to 29.24 mg/mL

Water (approx. 71.5 mM) with gentle [11161[7]
warming.
Sparingly soluble at 1-10

DMSO mg/mL; reported as high as 82 [8][11][12]
mg/mL (approx. 200 mM).
Slightly soluble at 0.1-1

Methanol [8][11]

mg/mL.

Experimental Protocols
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Safety Precautions: Handle (S)-(+)-Dimethindene maleate powder in a chemical fume hood or
a designated weighing area. Wear appropriate personal protective equipment (PPE), including
a lab coat, safety glasses, and gloves.

Protocol 1: Preparation of 10 mM Aqueous Stock
Solution

This protocol is suitable for cell culture applications where an aqueous solution is required.
Materials and Equipment:

e (S)-(+)-Dimethindene maleate powder

 Sterile, high-purity water (e.g., cell culture grade, Milli-Q)
» Analytical balance

o Sterile conical tubes (e.g., 15 mL or 50 mL)

» Vortex mixer

o Water bath or heat block (optional, set to 37°C)
 Sterile syringe filters (0.22 pum pore size)

« Sterile microcentrifuge tubes for aliquots

Procedure:

o Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of
(S)-(+)-Dimethindene maleate needed.

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.010 L x 408.49 g/mol = 4.085 mg

o Weigh Compound: Carefully weigh out 4.085 mg of (S)-(+)-Dimethindene maleate powder
and transfer it to a sterile conical tube.
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¢ Dissolution: Add 10 mL of sterile water to the tube.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes. If the compound does
not fully dissolve, gentle warming in a 37°C water bath may be required to achieve full
solubility.[1][6][7]

« Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 pm sterile
filter into a new sterile tube. This step is critical for removing potential microbial
contamination, especially for cell culture use.

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in
sterile microcentrifuge tubes. Store aliquots at -20°C for several weeks or -80°C for longer-
term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of 50 mM DMSO Stock Solution

This protocol is ideal for creating a highly concentrated stock that can be diluted into aqueous
buffers or media for final experimental concentrations.

Materials and Equipment:

e (S)-(+)-Dimethindene maleate powder

e Anhydrous, sterile-filtered DMSO

e Analytical balance

o Sterile conical or glass tubes

» Vortex mixer

 Sterile microcentrifuge tubes for aliquots

Procedure:

o Calculate Required Mass: To prepare 2 mL of a 50 mM stock solution:

o Mass (mg) = 50 mmol/L x 0.002 L x 408.49 g/mol = 40.85 mg
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e Weigh Compound: Carefully weigh out 40.85 mg of (S)-(+)-Dimethindene maleate powder
and transfer it to a sterile tube.

e Dissolution: Add 2 mL of anhydrous DMSO to the tube.

e Mixing: Cap the tube securely and vortex until the compound is completely dissolved. Gentle
warming is generally not necessary for dissolution in DMSO.

» Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile
microcentrifuge tubes suitable for low-temperature storage. Store aliquots at -20°C or -80°C,
protected from light and moisture. Long-term storage of solutions is generally not
recommended, and freshly prepared solutions should be used when possible.[2]

Mandatory Visualizations
Experimental Workflow

The following diagram outlines the general workflow for preparing a sterile stock solution of (S)-
(+)-Dimethindene maleate.
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Caption: Workflow for (S)-(+)-Dimethindene Maleate Stock Solution Preparation.
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Signaling Pathway

(S)-(+)-Dimethindene maleate acts as an antagonist at two distinct receptor types, modulating
separate downstream signaling cascades.
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Caption: Dual antagonist action of (S)-(+)-Dimethindene maleate on H1 and M2 receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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